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This guide provides an in-depth exploration of strontium dihydroxide octahydrate, a versatile
inorganic compound with significant applications across various scientific and industrial
domains. From its fundamental chemical identifiers to its role in advanced materials synthesis,
this document offers a comprehensive overview for researchers, chemists, and professionals in
drug development.

Core Chemical Identity and Properties

Strontium dihydroxide octahydrate is a crystalline solid that serves as a key source of
strontium ions in numerous chemical processes. Its identity is definitively established by the
Chemical Abstracts Service (CAS) number 1311-10-0.[1][2][3][4][5][6] This unique numerical
identifier is crucial for unambiguous identification in research, manufacturing, and regulatory
contexts. The compound is also known by other synonyms such as strontium hydroxide
octahydrate and strontium hydrate.[2]

The octahydrate form, with the linear formula Sr(OH)z - 8H20, is the most common
commercially available variant.[1][3][6][7] It is important to distinguish it from the anhydrous
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form (CAS No: 18480-07-4) and the monohydrate.[2][8]

A summary of its key physicochemical properties is presented below:

Property Value Source(s)
CAS Number 1311-10-0 [11[21131[41[51[6]
Molecular Formula Sr(OH)z - 8H20 [11131061[7]
Molecular Weight 265.76 g/mol [31[61181[9]

White crystalline powder or
Appearance colorless, deliquescent [1][3]
crystals.[1][3]

Density 1.90 g/cm3 [819]
] ] 100 °C (loses water of
Melting Point ) [3][10]
hydration)

Slightly soluble in cold water,
- with significantly increased
Solubility o [O][10][11]
solubility in hot water.[10][11]

Insoluble in acetone.[9][10]

EC Number 242-367-1 [7][12]

Strontium dihydroxide octahydrate is hygroscopic and air-sensitive, readily absorbing
moisture and carbon dioxide from the atmosphere to form strontium carbonate.[1] This
characteristic necessitates storage in tightly sealed containers to maintain its purity and
reactivity.[2][13]

Synthesis and Manufacturing Pathways

The synthesis of strontium dihydroxide typically involves the reaction of a soluble strontium salt
with a strong base.[8][9] A common laboratory-scale preparation involves the dropwise addition
of sodium hydroxide (NaOH) or potassium hydroxide (KOH) to a solution of strontium nitrate

(Sr(NO3)2).[8] The resulting strontium dihydroxide precipitates as a fine white powder due to its
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slight solubility in cold water.[8] The precipitate is then filtered, washed with cold water, and
dried.[8]

Industrial production can involve the calcination of celestite (a mineral containing strontium
sulfate) with a reducing agent like anthracite, followed by a series of leaching and purification
steps.[14] Another method involves heating strontium carbonate or strontium sulfide with steam
at high temperatures.

The following diagram illustrates a generalized workflow for the synthesis of strontium
dihydroxide octahydrate.

Synthesis Pathway

Strong Base
(e.g., NaOH, KOH)

rb(PrecipitatiorD—b(Filtration & Washing S(;(S;I);rotslljzt())

Soluble Strontium Salt
(e.g., Sr(NO3)2)

Click to download full resolution via product page
Caption: Generalized workflow for the synthesis of strontium dihydroxide octahydrate.

Applications in Research and Development

Strontium dihydroxide octahydrate is a valuable reagent in various research and
development applications, particularly in materials science and catalysis.

o Precursor for Strontium-Based Nanomaterials: It serves as a precursor for synthesizing
strontium-based nanomaterials through methods like the sol-gel hydrothermal method.

o Perovskite Solar Cells: This compound is utilized in the fabrication of high-performance
perovskite solar cells.
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o Catalysis: It is employed in the synthesis of solid base catalysts.

» Organic Synthesis: Strontium hydroxide can act as a catalyst in certain organic reactions.[15]
o Analytical Chemistry: In laboratory settings, it is used for titrations and to control pH.[15]
Beyond the lab, it has established industrial uses, including:

e Sugar Refining: It plays a role in the purification of beet sugar.[1]

o Plastics and Lubricants: It acts as a stabilizer in plastics and is used in the production of
various lubricants.[1]

» Paints and Oils: It can improve the drying properties of oils and paints.[1]

e Pyrotechnics: Strontium compounds are known for imparting a brilliant red color to flames,
and strontium hydroxide is a key ingredient in the manufacturing of pyrotechnic materials.
[15]

Safety, Handling, and Storage

Strontium dihydroxide octahydrate is classified as a corrosive substance that can cause
severe skin burns and eye damage.[3][5][7][12][13] It is also an irritant to the respiratory
system.[2][16]

Experimental Protocol: Safe Handling and Storage

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves, safety goggles, and a lab coat.[2][5][12][13][16] A face shield may be
necessary for operations with a high risk of splashing.[3][13]

¢ Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to
minimize dust inhalation.[2][13][16]

o Dispensing: When weighing and transferring the solid, avoid generating dust.[2][16] Use
appropriate tools and techniques to minimize airborne particles.
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» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][13]
Keep it away from incompatible materials such as strong oxidizing agents.[13] Due to its
hygroscopic and air-sensitive nature, an inert atmosphere may be required for long-term
storage to maintain high purity.[10]

o Spill Response: In case of a spill, immediately clean it up while wearing appropriate PPE.[2]
[16] Sweep the solid material and place it into a suitable container for disposal.[2][16] Avoid
generating dust during cleanup.[2][16]

o First Aid:

o Eyes: Immediately flush with plenty of water for at least 15 minutes, and seek medical
attention.[2][5][13][16]

o Skin: Remove contaminated clothing and flush the affected area with copious amounts of
water for at least 15 minutes.[2][13][16] Seek immediate medical advice.[12]

o Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen and
seek medical help.[2][13][16]

o Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[2][13][16]

The logical relationship for handling this chemical is outlined in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. nbinno.com [nbinno.com]

2. sioris.net [sioris.net]

3. One moment, please... [prochemonline.com]

4. Strontium hydroxide octahydrate | H18010Sr | CID 21617461 - PubChem
[pubchem.ncbi.nim.nih.gov]

5. cdhfinechemical.com [cdhfinechemical.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b074869/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-strontium-dihydroxide-octahydrate-properties-applications-and-synthesis
https://www.benchchem.com/product/b074869?utm_src=pdf-custom-synthesis#bc-rfq
https://www.nbinno.com/article/other-organic-chemicals/understanding-strontium-hydroxide-octahydrate-properties-industrial-uses-si
http://www.sioris.net/msds/D3-Sr_OH_2.8H2O.pdf
https://prochemonline.com/product/strontiumhydroxide-3364/
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-hydroxide-octahydrate
https://pubchem.ncbi.nlm.nih.gov/compound/Strontium-hydroxide-octahydrate
https://www.cdhfinechemical.com/images/product/msds/102_1917041561_STRONTIUMHYDROXIDEOCTAHYDRATECASNO1311-10-0MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e 6. scbt.com [scbt.com]
e 7. lobachemie.com [lobachemie.com]
e 8. Strontium hydroxide - Wikipedia [en.wikipedia.org]

e 9. buy Strontium hydroxide octahydrate Crystal manufacturers - FUNCMATER
[funcmater.com]

¢ 10. chembk.com [chembk.com]

e 11. Strontium hydroxide octahydrate, tech. | Fisher Scientific [fishersci.ca]
e 12. carlroth.com [carlroth.com]

e 13. fishersci.com [fishersci.com]

e 14. CN102515235A - Method for preparing strontium hydroxide octahydrate granular crystals
- Google Patents [patents.google.com]

e 15. sarchemlabs.com [sarchemlabs.com]
¢ 16. dept.harpercollege.edu [dept.harpercollege.edu]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to Strontium
Dihydroxide Octahydrate: Properties, Applications, and Synthesis]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b074869/docs#a-
comprehensive-technical-guide-to-strontium-dihydroxide-octahydrate-properties-
applications-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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